Cas no 7691-76-1 (1-Cyclopropyl-2-(triphenylphosphoranylidene)-ethanone)

• Product Name: 1-Cyclopropyl-2-(triphenylphosphoranylidene)-ethanone
• CAS No: 7691-76-1
• MF: C₂₃H₂₁OP
• MW: 344.386007070541
• MDL: MFCD22124430
• CID: 827459
• PubChem ID: 13917657
• Update Time: 2025-04-19

1-Cyclopropyl-2-(triphenylphosphoranylidene)-ethanone Chemical and Physical Properties

Names and Identifiers

• Cyclopropylcarbonylmethylenetriphenylphosphorane
• 1-Cyclopropyl-2-(triphenylphosphoranylidene)-ethanone
• 1-Cyclopropyl-2-(triphenylphosphoranylidene)ethanone
• AG-H-20333
• CTK2H6385
• Cyclopropanecarbonyl iodide (9CI)
• Cyclopropanecarbonyliodide
• cyclopropylcarbonyl iodide
• Triphenyl-cyclopropylcarbonylmethylen-phosphoran
• 7891-76-1
• CS-0077000
• 1-Cyclopropyl-2-(triphenyl-lambda5-phosphanylidene)ethanone
• 1-cyclopropyl-2-(triphenyl-??-phosphanylidene)ethan-1-one
• AKOS037621314
• SS-5187
• SCHEMBL7531104
• cyclopropylcarbonyl-methylenetriphenylphosphorane
• W18285
• 7691-76-1
• SY335193
• 1-Cyclopropyl-2-(triphenyl-phosphanylidene)ethan-1-one
• 1-Cyclopropyl-2-(triphenylphosphoranylidene)ethan-1-one
• 1-Cyclopropyl-2-(triphenyl-lambda5-phosphanylidene)ethan-1-one
• AC-31108
• MFCD22124430
• DB-238258
• 1-CYCLOPROPYL-2-(TRIPHENYL-??-PHOSPHANYLIDENE)ETHANONE
• Cyclopropyl (Triphenylphosphoranylidene)methyl Ketone; [(Cyclopropylcarbonyl)methylene]triphenyl-phosphorane
• Cyclopropylcarbonylmethylene triphenylphosphorane
• LPXRKHPNPOYGMO-UHFFFAOYSA-N

• MDL： MFCD22124430
• Inchi： 1S/C23H21OP/c24-23(19-16-17-19)18-25(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15,18-19H,16-17H2
• InChI Key： LPXRKHPNPOYGMO-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=CC(C1CC1)=O

Computed Properties

• Exact Mass: 344.13313
• Monoisotopic Mass: 344.133002287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
• PSA: 17.07